Cas no 220185-39-7 (Phosphine,methylenebis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI))

• Product Name: Phosphine,methylenebis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI)
• CAS No: 220185-39-7
• MF: C₃₃H₁₄F₂₄P₂
• MW: 928.373474597931
• CID: 243842
• PubChem ID: 4190013
• Update Time: 2025-04-19

Phosphine,methylenebis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine,methylenebis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI)
• BIS[BIS(3,5-DITRIFLUOROMETHYLPHENYL)PHOSPHINO]METHANE
• ACMC-20lwc2
• bis(beta-pentabromophenoxyethyl) succinate
• bis(bis(3,5-bis(trifluoromethyl)phenyl)phosphino)methane
• Butanedioic acid, bis[2-(pentabromophenoxy)ethyl] ester
• CTK3F7788
• SCHEMBL6032718
• 220185-39-7
• FT-0732639
• ZJVSUTAUWCEAQR-UHFFFAOYSA-N
• Bis[3,5-bis(trifluoromethyl)phenyl]phosphanylmethyl-bis[3,5-bis(trifluoromethyl)phenyl]phosphane

• Inchi： 1S/C33H14F24P2/c34-26(35,36)14-1-15(27(37,38)39)6-22(5-14)58(23-7-16(28(40,41)42)2-17(8-23)29(43,44)45)13-59(24-9-18(30(46,47)48)3-19(10-24)31(49,50)51)25-11-20(32(52,53)54)4-21(12-25)33(55,56)57/h1-12H,13H2
• InChI Key： ZJVSUTAUWCEAQR-UHFFFAOYSA-N
• SMILES： P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)CP(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 928.01900
• Monoisotopic Mass: 928.0187503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 59
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 13.36010